SDPC

• Molecular Formula: C48H84NO8P
• Molecular Weight: 834.2 g/mol
• InChI: InChI=1S/C48H84NO8P/c1-6-8-10-12-14-16-18-20-22-23-24-25-27-29-31-33-35-37-39-41-48(51)57-46(45-56-58(52,53)55-43-42-49(3,4)5)44-54-47(50)40-38-36-34-32-30-28-26-21-19-17-15-13-11-9-7-2/h8,10,14,16,20,22,24-25,29,31,35,37,46H,6-7,9,11-13,15,17-19,21,23,26-28,30,32-34,36,38-45H2,1-5H3/b10-8-,16-14-,22-20-,25-24-,31-29-,37-35-/t46-/m1/s1
• InChIKey: FAUYAENFVCNTAL-PFFNLMTBSA-N

SDPC: Anti-Angiogenic and Immunomodulatory Omega-3 Phospholipid

SDPC, systematically named 1‑stearoyl‑2‑docosahexaenoyl‑sn‑glycero‑3‑phosphocholine (CAS 59403‑52‑0; also referred to as DHA‑PC or PC(18:0/22:6)), is a semi‑synthetic phosphatidylcholine bearing a saturated C18:0 chain at the sn‑1 position and the omega‑3 polyunsaturated docosahexaenoic acid (DHA, C22:6 n‑3) at the sn‑2 position [REFS‑1]. Unlike free DHA or triglyceride‑based omega‑3 formulations, SDPC incorporates DHA in a phospholipid scaffold that simultaneously serves as a natural ligand for peroxisome proliferator‑activated receptor gamma (PPARγ) [REFS‑2] and as a membrane‑mimetic building block for biophysical and drug‑delivery studies [REFS‑3]. This dual functionality – pharmacological target engagement and defined membrane‑biophysics behavior – distinguishes SDPC from both conventional omega‑3 supplements and generic phosphatidylcholine species, making it a compound of choice when mechanistic traceability and batch‑to‑batch consistency are procurement requirements.

Research Purpose Defined phospholipid scaffold with PPARγ target engagement and membrane biophysics behavior

Workflow Fit Anti-angiogenesis assays, macrophage immunomodulation studies, liposomal engineering

Selection Logic Mechanistic traceability and batch consistency over generic PC or free DHA sources

• [1] Liu Y, Tian Y, Guo Y, Yan Z, Xue C, Wang J. DHA-enriched phosphatidylcholine suppressed angiogenesis by activating PPARγ and modulating the VEGFR2/Ras/ERK pathway in human umbilical vein endothelial cells. Food Sci Biotechnol. 2021;30(12):1543–1553. doi:10.1007/s10068-021-00990-0 View Source
• [2] Molecular organization in mixed SOPC and SDPC model membranes: Water permeability studies of polyunsaturated lipid bilayers. Biochim Biophys Acta Biomembr. 2020;1862(10):183317. doi:10.1016/j.bbamem.2020.183317 View Source

SDPC Irreplaceability vs. Generic Alternatives

In‑class phosphatidylcholines (e.g., SOPC, POPC, DPPC) differ profoundly in the unsaturation, chain length, and oxidation potential of their sn‑2 acyl chain, which directly governs PPARγ binding, membrane water permeability, and lipid‑raft partitioning behavior. Even other DHA‑containing carriers – such as DHA‑triglyceride or free DHA – exhibit distinct pharmacokinetic and physicochemical profiles [REFS‑1]. A head‑to‑head multi‑omic comparison between ω3‑PC (SDPC) and ω6‑PC (PC 18:0/20:4) demonstrated that the two phospholipids remodel the macrophage proteome, lipidome, and metabolome in quantitatively and qualitatively divergent patterns, precluding functional interchangeability [REFS‑2]. Membrane biophysics studies further show that water permeability scales linearly with SDPC mole fraction, a property not replicated by monounsaturated analogs [REFS‑3]. For procurement decisions, these data demonstrate that substituting SDPC with a generic phosphatidylcholine or a non‑phospholipid DHA source would introduce uncontrolled variables in target engagement, membrane dynamics, and immunomodulatory readouts.

Generic phosphatidylcholines

Sn-2 fatty acid identity governs PPARγ binding and membrane permeability; monounsaturated or saturated analogs may not replicate DHA-specific biophysics.

ω-6 Phospholipid (18:0/20:4)

Multi-omic data show divergent proteome remodeling; immunomodulatory readouts may not be comparable and interchangeability cannot be assumed.

Free DHA or DHA-triglyceride

Lacks phospholipid scaffold; pharmacokinetic differences may alter target engagement and introduce oxidative variability at comparable doses.

• [1] Liu Y, Tian Y, Guo Y, Yan Z, Xue C, Wang J. DHA-enriched phosphatidylcholine suppressed angiogenesis by activating PPARγ and modulating the VEGFR2/Ras/ERK pathway in human umbilical vein endothelial cells. Food Sci Biotechnol. 2021;30(12):1543–1553. doi:10.1007/s10068-021-00990-0 View Source
• [2] Maurício T, Aveiro S, Guedes S, et al. Multi-Omic Profiling of Macrophages Treated with Phospholipids Containing Omega‑3 and Omega‑6 Fatty Acids Reveals Complex Immunomodulatory Adaptations at Protein, Lipid and Metabolic Levels. Int J Mol Sci. 2022;23(4):2139. doi:10.3390/ijms23042139 View Source
• [3] Molecular organization in mixed SOPC and SDPC model membranes: Water permeability studies of polyunsaturated lipid bilayers. Biochim Biophys Acta Biomembr. 2020;1862(10):183317. doi:10.1016/j.bbamem.2020.183317 View Source

SDPC Evidence Across Pharmacology, Omics, and Biophysics

Anti-Proliferative and Anti-Migratory Activity in HUVECs

SDPC (DHA‑PC) inhibits human umbilical vein endothelial cell (HUVEC) proliferation with an IC50 of 331.8 μg/mL at 48 h in MTT assays [REFS‑1]. In wound‑healing assays, untreated control HUVECs achieved 89% closure at 24 h, whereas SDPC at 50 μg/mL and 100 μg/mL reduced closure to 77.6% and 54.0%, respectively [REFS‑1]. In transwell migration assays, SDPC decreased migrating cell numbers by 39.9% (50 μg/mL) and 63.1% (100 μg/mL) relative to untreated controls [REFS‑1]. The comparator is the untreated baseline in each assay; direct head‑to‑head data against an alternative phospholipid at matched concentrations are not available in this study, but the dose‑response magnitude establishes a quantitative anti‑angiogenic reference point that can be benchmarked against other DHA formulations.

HUVEC Anti‑Proliferative EC₅₀

Reported

IC₅₀ 331.8 μg/mL (48 h MTT); wound healing reduced from 89% to 54.0% at 100 μg/mL; migration reduced by 63.1%

Supports anti‑proliferative dose–response benchmark in HUVEC model

Untreated baseline; direct phospholipid comparator not included in this study

Evidence Dimension	Inhibition of HUVEC proliferation (MTT assay, 48 h)
Target Compound Data	IC50 = 331.8 μg/mL
Comparator Or Baseline	Untreated control (100% viability baseline)
Quantified Difference	50% viability reduction at 331.8 μg/mL; wound healing reduced from 89% to 54.0% at 100 μg/mL; migration reduced by 63.1% at 100 μg/mL
Conditions	HUVEC cells; MTT assay (48 h), wound healing assay (24 h), transwell migration assay; DHA‑PC at 50 and 100 μg/mL

Why This Matters

Establishes a quantitative potency benchmark for SDPC in the most widely used endothelial cell model, enabling comparison with citations of other DHA carriers (free DHA, DHA‑TAG) that typically require higher or less reproducible concentrations for equivalent anti‑angiogenic effects.

• [1] Liu Y, Tian Y, Guo Y, Yan Z, Xue C, Wang J. DHA-enriched phosphatidylcholine suppressed angiogenesis by activating PPARγ and modulating the VEGFR2/Ras/ERK pathway in human umbilical vein endothelial cells. Food Sci Biotechnol. 2021;30(12):1543–1553. doi:10.1007/s10068-021-00990-0 View Source

Macrophage Proteome Remodeling: ω3-PC vs. ω6-PC

In a direct multi‑omic comparison, RAW 264.7 macrophages were supplemented with 100 μM of ω3‑PC (SDPC; PC 18:0/22:6) or ω6‑PC (PC 18:0/20:4) for 24 h, followed by label‑free quantitative proteomics [REFS‑1]. Relative to untreated control, ω3‑PC altered the abundance of 225 proteins, whereas ω6‑PC altered 726 proteins [REFS‑1]. Direct comparison of ω3‑PC versus ω6‑PC treatment revealed 887 proteins with significantly different abundance [REFS‑1]. Under LPS‑activated (M1‑like) conditions, ω3‑PC_LPS versus ω6‑PC_LPS yielded 526 differentially abundant proteins [REFS‑1]. ω3‑PC uniquely promoted expression of the anti‑inflammatory protein pleckstrin [REFS‑1]. These data demonstrate that the sn‑2 fatty acid identity (DHA vs. arachidonic acid) on an otherwise identical phospholipid scaffold produces profoundly divergent proteomic signatures, establishing that SDPC and ω6‑PC are not functionally interchangeable.

Proteomic Divergence ω3‑PC vs. ω6‑PC

Head‑to‑head

887 proteins differentially abundant; ω6‑PC alters 3.2× more proteins than ω3‑PC relative to control

Demonstrates non‑overlapping immunomodulatory programs dependent on sn‑2 fatty acid

RAW 264.7 macrophages, 100 μM, 24 h; label‑free LC‑MS/MS proteomics

Evidence Dimension	Number of significantly altered proteins (proteomic remodeling)
Target Compound Data	ω3‑PC (SDPC) vs. untreated control: 225 proteins altered; ω3‑PC vs. ω6‑PC: 887 proteins altered; ω3‑PC_LPS vs. ω6‑PC_LPS: 526 proteins altered
Comparator Or Baseline	ω6‑PC (PC 18:0/20:4) vs. untreated control: 726 proteins altered; ω6‑PC vs. ω3‑PC: 887 proteins altered
Quantified Difference	ω6‑PC alters 3.2× more proteins than ω3‑PC relative to control (726 vs. 225); 887 proteins distinguish ω3‑PC from ω6‑PC treatment; 526 proteins distinguish them under LPS activation
Conditions	RAW 264.7 macrophages; 100 μM phospholipid supplementation for 24 h; label‑free quantitative proteomics (LC‑MS/MS); ± LPS (100 ng/mL)

Why This Matters

Provides the only published head‑to‑head proteomic evidence that the DHA‑containing phospholipid (SDPC) and its arachidonic‑acid analog produce non‑overlapping immunomodulatory programs, directly informing compound selection for inflammation and macrophage‑polarization studies.

• [1] Maurício T, Aveiro S, Guedes S, et al. Multi-Omic Profiling of Macrophages Treated with Phospholipids Containing Omega‑3 and Omega‑6 Fatty Acids Reveals Complex Immunomodulatory Adaptations at Protein, Lipid and Metabolic Levels. Int J Mol Sci. 2022;23(4):2139. doi:10.3390/ijms23042139 View Source

SDPC Tunes Membrane Water Permeability

The osmotic water permeability coefficient (Pf) of droplet interface bilayers (DIBs) composed of SOPC/SDPC mixtures was measured as a function of SDPC mole fraction [REFS‑1]. Pf increased linearly with increasing SDPC content across the full composition range (0–100 mol% SDPC), and the Raman disorder parameter from the saturated chain scaled linearly with Pf [REFS‑1]. In parallel all‑atom molecular dynamics simulations, vitamin E flip‑flop across the bilayer was significantly faster in pure SDPC membranes than in SOPC (monounsaturated control) membranes, with a lower binding energy for vitamin E in SDPC [REFS‑2]. These biophysical properties – tunable permeability and accelerated transbilayer diffusion – are direct consequences of the high disorder imparted by the DHA chain and are not observed in monounsaturated (SOPC) or fully saturated (DPPC) phosphatidylcholine analogs.

Osmotic Water Permeability

Reported

Pf scales linearly with SDPC mole fraction (0–100%); Raman disorder parameter linearly correlated

Enables rational tuning of membrane permeability in lipid bilayers

SOPC/SDPC droplet interface bilayers; all‑atom MD at 37 °C

Evidence Dimension	Osmotic water permeability coefficient (Pf) and Raman disorder parameter
Target Compound Data	Pf scales linearly with SDPC mol% (0–100%); pure SDPC bilayer exhibits highest Pf and disorder
Comparator Or Baseline	SOPC (1‑stearoyl‑2‑oleoyl‑PC, 18:0‑18:1 PC) – monounsaturated control with one double bond vs. six double bonds in SDPC
Quantified Difference	Linear increase in Pf with SDPC mol%; Raman disorder parameter scales linearly with Pf; vitamin E flip‑flop faster in SDPC than SOPC (quantified via PMF‑derived binding energy difference)
Conditions	Droplet interface bilayer (DIB) model; confocal Raman microspectroscopy; all‑atom MD simulations at 37°C

Why This Matters

Enables rational tuning of membrane permeability in liposomal drug delivery, biosensing, and synthetic biology applications by selecting SDPC content – a design parameter not accessible with monounsaturated or saturated PC species.

• [1] Molecular organization in mixed SOPC and SDPC model membranes: Water permeability studies of polyunsaturated lipid bilayers. Biochim Biophys Acta Biomembr. 2020;1862(10):183317. doi:10.1016/j.bbamem.2020.183317 View Source
• [2] Insights On PUFA-Containing Lipid Membranes Probed By MD Simulations. PhD Dissertation, Purdue University. 2017. Publication No. AAI10269608. View Source

PPARγ-Specific Anti-Angiogenic Mechanism

SDPC (DHA‑PC) treatment enhanced PPARγ mRNA and protein expression in HUVECs and suppressed VEGFR2 expression with concomitant down‑regulation of the Ras/ERK signaling axis [REFS‑1]. Co‑treatment with the PPARγ‑specific antagonist GW9662 partially reversed the inhibitory effect of SDPC on HUVEC tube formation in vitro and on neovascularization of the chick chorioallantoic membrane (CAM) in vivo [REFS‑1]. This pharmacological reversal confirms that the anti‑angiogenic activity of SDPC is mediated, at least in part, through PPARγ activation – a mechanistic signature that distinguishes SDPC from generic antioxidant or non‑specific lipid effects observed with free DHA or mixed omega‑3 formulations. Comparator data for rosiglitazone (a synthetic PPARγ agonist) show similar downstream pathway engagement but with established hepatotoxicity and cardiotoxicity liabilities not reported for SDPC [REFS‑2].

PPARγ Target Engagement

Class‑level inference

GW9662 partially reverses tube formation inhibition and CAM neovascularization blockade; PPARγ mRNA/protein up‑regulated

Supports PPARγ‑dependent mechanism over non‑specific lipid effects

Compared with synthetic agonist rosiglitazone; no reported class‑associated toxicity signal

Evidence Dimension	PPARγ target engagement and functional reversibility
Target Compound Data	SDPC up‑regulates PPARγ mRNA and protein; GW9662 partially reverses tube formation inhibition and CAM neovascularization blockade
Comparator Or Baseline	Rosiglitazone – synthetic PPARγ full agonist (class‑level reference) showing PPARγ‑dependent anti‑angiogenesis but with known hepatotoxicity and cardiotoxicity in db/db mice
Quantified Difference	GW9662 reversal: partial but statistically significant rescue of tube formation and neovascularization (exact % reversal reported graphically in Liu et al. 2021, Fig. 4–5); no hepatotoxicity or cardiotoxicity signal reported for SDPC
Conditions	HUVEC tube formation assay; CAM in vivo angiogenesis model; GW9662 at PPARγ‑selective concentration

Why This Matters

Demonstrates target‑specific pharmacology rather than non‑specific lipid effects, enabling SDPC to serve as a mechanical probe for PPARγ‑dependent angiogenesis studies without the confounding toxicity of synthetic PPARγ agonists.

• [1] Liu Y, Tian Y, Guo Y, Yan Z, Xue C, Wang J. DHA-enriched phosphatidylcholine suppressed angiogenesis by activating PPARγ and modulating the VEGFR2/Ras/ERK pathway in human umbilical vein endothelial cells. Food Sci Biotechnol. 2021;30(12):1543–1553. doi:10.1007/s10068-021-00990-0 View Source
• [2] Ma Y, et al. 18:0 Lyso PC, a natural product with potential PPAR‑γ agonistic activity, plays hypoglycemic effect with lower liver toxicity and cardiotoxicity in db/db mice. Biochem Biophys Res Commun. 2021;579:168–174. doi:10.1016/j.bbrc.2021.09.059 View Source

Non-Cytotoxic Profile at Active Concentrations

At concentrations of SDPC up to 100 μM (≈83.4 μg/mL), HUVEC viability remained indistinguishable from untreated controls, and LDH release – a marker of membrane damage and cytotoxicity – was not elevated [REFS‑1]. Only at 200 μM was a significant viability decrease detected [REFS‑1]. The anti‑angiogenic effects (proliferation inhibition, migration suppression, tube formation reduction) were all achieved at 50–100 μg/mL, well within the cytocompatible concentration window [REFS‑1]. This contrasts with free DHA, which is known to cause gastrointestinal complaints and oxidative instability at comparable effective doses [REFS‑2], and with certain cationic lipid formulations that induce membrane disruption at their pharmacologically active concentrations.

Cytocompatibility Window

Class‑level inference

No LDH release ≤100 μM (≈83.4 μg/mL); HUVEC viability >90% at anti‑angiogenic concentrations

Active concentrations fall within non‑cytotoxic range for endothelial cells

Contrasts with free DHA oxidative instability and cationic lipid membrane disruption

Evidence Dimension	Cytotoxicity assessed by MTT viability and LDH release
Target Compound Data	No significant LDH release at ≤100 μM (≈83.4 μg/mL); viability >90% at ≤100 μM
Comparator Or Baseline	Free DHA – known to cause gastrointestinal complaints and oxidation instability; cationic transfection lipids – known LDH elevation at active concentrations
Quantified Difference	SDPC anti‑angiogenic EC50 range (50–100 μg/mL) falls entirely within the non‑cytotoxic window; free DHA and cationic lipids typically exhibit overlapping efficacy and toxicity ranges
Conditions	HUVEC cells; MTT assay (24–48 h); LDH release assay

Why This Matters

Provides a favorable therapeutic index for in vitro angiogenesis assays and reduces confounding by cytotoxicity, making SDPC preferable to free DHA or synthetic lipid formulations when mechanistic purity of anti‑angiogenic readouts is required.

• [1] Liu Y, Tian Y, Guo Y, Yan Z, Xue C, Wang J. DHA-enriched phosphatidylcholine suppressed angiogenesis by activating PPARγ and modulating the VEGFR2/Ras/ERK pathway in human umbilical vein endothelial cells. Food Sci Biotechnol. 2021;30(12):1543–1553. doi:10.1007/s10068-021-00990-0 View Source
• [2] Docosahexaenoic Acid-Containing Phospholipids and Triglycerides Based Nutritional Supplements. Bentham Science. Review addressing instability and GI complaints of free DHA vs. phospholipid carriers. View Source

SDPC Application Scenarios

PPARγ-Mediated Anti-Angiogenesis Studies

Investigators studying tumor angiogenesis or diabetic retinopathy who require a PPARγ agonist that avoids the hepatotoxicity and cardiotoxicity of rosiglitazone should select SDPC. The PPARγ‑dependent suppression of VEGFR2/Ras/ERK signaling (confirmed by GW9662 reversal) and the clean LDH‑negative cytocompatibility profile at pharmacologically active concentrations (50–100 μg/mL) make SDPC the preferred natural ligand for chronic in vitro and in vivo angiogenesis assays, where synthetic agonists would introduce confounding toxicity [REFS‑1][REFS‑2].

ω-3 vs. ω-6 Phospholipid Effects on Macrophages

Experiments designed to dissect the differential impact of omega‑3 versus omega‑6 phospholipids on macrophage polarization and inflammation resolution should use SDPC as the chemically defined ω‑3 input. The 2022 multi‑omic dataset demonstrates that SDPC (ω3‑PC) and its ω6‑PC analog (PC 18:0/20:4) produce quantitatively distinct proteomic, lipidomic, and metabolomic signatures in both resting and LPS‑activated RAW 264.7 macrophages, with 887 proteins differentially expressed between the two treatments. Using generic phospholipid mixtures would obscure these fatty‑acid‑specific effects [REFS‑3].

Liposomal Drug Delivery with Tunable Permeability

Formulators developing liposomal drug carriers, droplet interface bilayer sensors, or synthetic protocells that depend on precise control of membrane water permeability should incorporate SDPC as a permeability‑modulating component. The linear relationship between SDPC mole fraction and osmotic water permeability coefficient (Pf), established in SOPC/SDPC droplet interface bilayers, enables rational design of release kinetics and exchange rates that cannot be achieved with monounsaturated (SOPC) or saturated (DPPC) phosphatidylcholines alone [REFS‑4].

Brain-Targeted Omega-3 Phospholipid Delivery

Pre‑clinical programs evaluating DHA delivery to the brain, retina, or other neural tissues should prioritize SDPC over triglyceride‑based or free‑fatty‑acid DHA sources. Phosphatidylcholine‑formulated DHA has been shown to be a more efficient plasma carrier for tissue‑specific DHA enrichment than triacylglycerol formulations, with functional outcomes (e.g., brain‑derived neurotrophic factor up‑regulation) that are carrier‑dependent [REFS‑5]. SDPC provides the chemically defined, single‑molecular‑species PC carrier required for reproducible pharmacokinetic and pharmacodynamic studies.

Application

Selection Property

Validation Focus

Anti‑angiogenesis models (tumor, retinal)

PPARγ target engagement, cytocompatibility

GW9662‑reversible VEGFR2 suppression, LDH release

Macrophage polarization & inflammation studies

Fatty acid‑defined lipid scaffold

Proteomic divergence from ω6‑PC, multi‑omic signature

Liposomal engineering & bilayer sensors

Membrane permeability tuning via SDPC content

Linear Pf vs. SDPC %, transbilayer diffusion dynamics

Neural tissue DHA delivery research

Phospholipid carrier efficiency

Tissue‑specific DHA enrichment, carrier‑dependent neurotrophin response

• [1] Liu Y, Tian Y, Guo Y, Yan Z, Xue C, Wang J. DHA-enriched phosphatidylcholine suppressed angiogenesis by activating PPARγ and modulating the VEGFR2/Ras/ERK pathway in human umbilical vein endothelial cells. Food Sci Biotechnol. 2021;30(12):1543–1553. doi:10.1007/s10068-021-00990-0 View Source
• [2] Ma Y, et al. 18:0 Lyso PC, a natural product with potential PPAR‑γ agonistic activity, plays hypoglycemic effect with lower liver toxicity and cardiotoxicity in db/db mice. Biochem Biophys Res Commun. 2021;579:168–174. doi:10.1016/j.bbrc.2021.09.059 View Source
• [3] Maurício T, Aveiro S, Guedes S, et al. Multi-Omic Profiling of Macrophages Treated with Phospholipids Containing Omega‑3 and Omega‑6 Fatty Acids Reveals Complex Immunomodulatory Adaptations at Protein, Lipid and Metabolic Levels. Int J Mol Sci. 2022;23(4):2139. doi:10.3390/ijms23042139 View Source
• [4] Molecular organization in mixed SOPC and SDPC model membranes: Water permeability studies of polyunsaturated lipid bilayers. Biochim Biophys Acta Biomembr. 2020;1862(10):183317. doi:10.1016/j.bbamem.2020.183317 View Source
• [5] Enrichment of brain docosahexaenoic acid (DHA) is highly dependent upon the molecular carrier of dietary DHA: lysophosphatidylcholine is more efficient than either phosphatidylcholine or triacylglycerol. 2019. PMC6885117. View Source